Cas no 104987-84-0 (Benzenamine, N-cyclohexyl-2,6-dimethyl-)

• Product Name: Benzenamine, N-cyclohexyl-2,6-dimethyl-
• CAS No: 104987-84-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 1150121
• PubChem ID: 15104249
• Update Time: 2025-04-20

Benzenamine, N-cyclohexyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclohexyl-2,6-dimethyl-
• N-CYCLOHEXYL-2,6-DIMETHYLANILINE
• DB-321061
• SCHEMBL22429117
• 104987-84-0
• J-523536

• Inchi： 1S/C14H21N/c1-11-7-6-8-12(2)14(11)15-13-9-4-3-5-10-13/h6-8,13,15H,3-5,9-10H2,1-2H3
• InChI Key： KRSFXEFDCHRQLP-UHFFFAOYSA-N
• SMILES： N(C1C(C)=CC=CC=1C)C1CCCCC1

Computed Properties

• Exact Mass: 203.16753
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03